Cas no 1105203-44-8 (1-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-methyl benzene-1,2-dicarboxylate)

• Product Name: 1-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-methyl benzene-1,2-dicarboxylate
• CAS No: 1105203-44-8
• MF: C₂₁H₁₅NO₆
• MW: 377.346905946732
• CID: 6171184
• PubChem ID: 30608556
• Update Time: 2025-06-29

1-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-methyl benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-methyl benzene-1,2-dicarboxylate
• DTXSID001334680
• 2-O-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl] 1-O-methyl benzene-1,2-dicarboxylate
• 1105203-44-8
• (5-(benzofuran-2-yl)isoxazol-3-yl)methyl methyl phthalate
• F2496-1556
• AKOS024653068
• 1-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl 2-methyl benzene-1,2-dicarboxylate

• Inchi： 1S/C21H15NO6/c1-25-20(23)15-7-3-4-8-16(15)21(24)26-12-14-11-19(28-22-14)18-10-13-6-2-5-9-17(13)27-18/h2-11H,12H2,1H3
• InChI Key： XSICUGUOGZBKKT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1=CC(COC(C2C=CC=CC=2C(=O)OC)=O)=NO1

Computed Properties

• Exact Mass: 377.08993720g/mol
• Monoisotopic Mass: 377.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.8Ų

Additional information on 1-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-methyl benzene-1,2-dicarboxylate

Compound CAS No. 1105203-44-8: 1-(5-(1-Benzofuran-2-yl)-1,2-oxazol-3-ylmethyl) 2-methyl benzene-1,2-dicarboxylate

Compound CAS No. 1105203-44-8, also known as 1-(5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl) 2-methyl benzene-1,2-dicarboxylate, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and aromatic systems, making it a valuable subject for research and development in various applications.

The molecular structure of this compound consists of a benzene ring substituted with two carboxylic acid groups at positions 1 and 2, a methyl group at position 3, and a side chain that includes a 1,2-oxazole ring substituted with a benzofuran moiety. This intricate architecture provides the compound with distinct chemical properties and potential biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

One of the key features of CAS No. 1105203-44-8 is its ability to interact with specific biological targets due to its unique electronic and steric properties. Researchers have demonstrated that the compound exhibits significant inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing drugs.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The presence of aromatic systems and heterocyclic rings in its structure makes it an interesting candidate for use in organic electronics. Recent studies have investigated its ability to act as an electron transport material in organic photovoltaic devices, where it has shown promising performance in terms of charge carrier mobility and stability.

The synthesis of 1-(5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl) 2-methyl benzene-1,2-dicarboxylate involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzofuran ring through cyclization reactions, followed by the construction of the oxazole ring via nucleophilic substitution or coupling reactions. The final step involves the introduction of the carboxylic acid groups onto the benzene ring using electrophilic substitution methods. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation across its aromatic systems, which enhances its stability and reactivity towards electrophilic species. These findings have been instrumental in guiding further research into its potential applications in catalysis and energy storage systems.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound has low acute toxicity when administered at therapeutic doses. However, further research is required to fully understand its long-term effects on human health and the environment. Regulatory agencies are closely monitoring the development of this compound to ensure that it meets all safety standards before being approved for clinical use.

The global market for compounds like CAS No. 1105203-44- is driven by increasing demand for innovative pharmaceuticals and advanced materials. Key players in this industry are investing heavily in research and development to harness the full potential of this compound across various applications. As technology continues to evolve, it is expected that new uses for this compound will emerge, further solidifying its importance in modern chemistry.

In conclusion, CAS No. 1105203- represents a cutting-edge advancement in organic chemistry with vast potential across multiple industries. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a key player in future scientific developments. As researchers continue to explore its properties and optimize its performance, this compound is poised to make significant contributions to both medicine and materials science.